Cas no 51163-63-4 (2-[(6-methylpyrimidin-4-yl)amino]acetic acid)
2-[(6-methylpyrimidin-4-yl)amino]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- Glycine, N-(6-methyl-4-pyrimidinyl)-
- 2-[(6-methylpyrimidin-4-yl)amino]acetic acid
- Oprea1_791280
- BCA16363
- F0261-0020
- 51163-63-4
- AKOS001445158
- Z314662014
- EN300-83270
- (6-Methylpyrimidin-4-yl)glycine
-
- MDL: MFCD04406643
- Inchi: 1S/C7H9N3O2/c1-5-2-6(10-4-9-5)8-3-7(11)12/h2,4H,3H2,1H3,(H,11,12)(H,8,9,10)
- InChI Key: VBXWAUGEXGPJRB-UHFFFAOYSA-N
- SMILES: OC(CNC1C=C(C)N=CN=1)=O
Computed Properties
- Exact Mass: 167.06957
- Monoisotopic Mass: 167.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 75.1Ų
Experimental Properties
- PSA: 75.11
2-[(6-methylpyrimidin-4-yl)amino]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM325865-1g |
2-[(6-methylpyrimidin-4-yl)amino]acetic acid |
51163-63-4 | 95%+ | 1g |
$437 | 2021-08-18 | |
| Chemenu | CM325865-5g |
2-[(6-methylpyrimidin-4-yl)amino]acetic acid |
51163-63-4 | 95%+ | 5g |
$1309 | 2021-08-18 | |
| Chemenu | CM325865-10g |
2-[(6-methylpyrimidin-4-yl)amino]acetic acid |
51163-63-4 | 95%+ | 10g |
$1941 | 2021-08-18 | |
| Chemenu | CM325865-1g |
2-[(6-methylpyrimidin-4-yl)amino]acetic acid |
51163-63-4 | 95%+ | 1g |
$437 | 2023-02-02 | |
| Chemenu | CM325865-5g |
2-[(6-methylpyrimidin-4-yl)amino]acetic acid |
51163-63-4 | 95%+ | 5g |
$1309 | 2023-02-02 | |
| Chemenu | CM325865-10g |
2-[(6-methylpyrimidin-4-yl)amino]acetic acid |
51163-63-4 | 95%+ | 10g |
$1941 | 2023-02-02 | |
| TRC | M186286-100mg |
2-[(6-methylpyrimidin-4-yl)amino]acetic acid |
51163-63-4 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M186286-500mg |
2-[(6-methylpyrimidin-4-yl)amino]acetic acid |
51163-63-4 | 500mg |
$ 410.00 | 2022-06-04 | ||
| TRC | M186286-1g |
2-[(6-methylpyrimidin-4-yl)amino]acetic acid |
51163-63-4 | 1g |
$ 615.00 | 2022-06-04 | ||
| Enamine | EN300-83270-0.05g |
2-[(6-methylpyrimidin-4-yl)amino]acetic acid |
51163-63-4 | 95.0% | 0.05g |
$155.0 | 2025-02-20 |
2-[(6-methylpyrimidin-4-yl)amino]acetic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-[(6-methylpyrimidin-4-yl)amino]acetic acid
Comprehensive Overview of 2-[(6-methylpyrimidin-4-yl)amino]acetic acid (CAS No. 51163-63-4): Properties, Applications, and Industry Insights
2-[(6-methylpyrimidin-4-yl)amino]acetic acid (CAS No. 51163-63-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique molecular structure. This compound, featuring a pyrimidine core linked to an acetic acid moiety via an amino group, serves as a versatile intermediate in drug discovery. Its CAS number 51163-63-4 is frequently searched in chemical databases, reflecting its growing relevance in medicinal chemistry and bioconjugation applications.
Recent studies highlight the compound's role in designing kinase inhibitors, a hot topic in cancer therapeutics. Researchers are investigating its potential as a building block for small-molecule drugs targeting metabolic disorders. The 6-methylpyrimidine component contributes to enhanced bioavailability, while the acetic acid group enables facile derivatization – a combination that answers frequent queries about modifiable drug scaffolds in pharmaceutical forums.
From a synthetic perspective, 51163-63-4 demonstrates remarkable stability under physiological conditions, addressing common concerns about compound degradation in drug development. Analytical data shows excellent solubility in polar aprotic solvents, making it suitable for high-throughput screening platforms. These properties align with current industry demands for fragment-based drug design, as evidenced by its inclusion in several commercial screening libraries.
The compound's structure-activity relationship (SAR) profile has become a subject of intense study, particularly regarding its hydrogen-bonding capacity. Computational chemistry models suggest the pyrimidine N-atoms create favorable interactions with biological targets, explaining its popularity in virtual screening workflows. This aspect directly responds to frequent searches about molecular docking and drug-target interactions in scientific literature.
Quality control protocols for 2-[(6-methylpyrimidin-4-yl)amino]acetic acid emphasize HPLC purity verification, reflecting industry standards for research-grade chemicals. Stability studies indicate optimal storage at -20°C under anhydrous conditions, information highly sought after in laboratory practice discussions. The compound's melting point (typically 215-220°C) and spectroscopic characteristics (including distinctive NMR peaks) are well-documented to facilitate identification.
Emerging applications in proteomics research leverage the compound's ability to form stable amide linkages, addressing growing interest in biomarker detection techniques. Its modular structure allows conjugation with fluorescent tags or affinity probes, making it valuable for chemical biology studies. These features position it as a solution to common challenges in target identification and mechanism-of-action studies.
Regulatory documentation confirms the compound's compliance with major pharmacopeial standards, a critical consideration for GMP manufacturing. Safety data sheets emphasize standard laboratory precautions, with no special handling requirements beyond those for typical organic acids. This safety profile contributes to its adoption in academic research and industrial R&D settings worldwide.
Market analysis reveals increasing demand for 51163-63-4 from contract research organizations (CROs) specializing in orphan drug development. The compound's cost-effectiveness compared to similar heterocyclic building blocks makes it attractive for budget-conscious research – a practical consideration often raised in research funding discussions. Suppliers typically offer it in quantities ranging from milligram to kilogram scale to accommodate diverse research needs.
Future research directions may explore its potential in antibody-drug conjugates (ADCs) and targeted delivery systems, areas generating substantial interest in precision medicine circles. The compound's metal-chelating properties also suggest applications in diagnostic imaging, responding to growing searches about theranostic agents. These developing applications ensure 2-[(6-methylpyrimidin-4-yl)amino]acetic acid will remain relevant in cutting-edge biomedical research.
51163-63-4 (2-[(6-methylpyrimidin-4-yl)amino]acetic acid) Related Products
- 139399-56-7(Glycine, N,N'-(2-methyl-4,6-pyrimidinediyl)bis-)
- 139399-52-3(Glycine, N-(2,6-dimethyl-4-pyrimidinyl)-)
- 1876293-77-4(2-[(6-Tert-butylpyrimidin-4-yl)amino]acetic acid)
- 805184-69-4(Glycine,N-(2-amino-6-methyl-4-pyrimidinyl)-, ethyl ester)
- 2026020-21-1(2-{[6-(Trifluoromethyl)pyrimidin-4-yl]amino}acetic acid)
- 22283-34-7(Ethanol, 2,2'-[(6-methyl-2,4-pyrimidinediyl)diimino]bis-)
- 51163-62-3(Glycine, N-[N-(6-methyl-4-pyrimidinyl)glycyl]-)
- 72971-95-0(Glycine, n-4-pyrimidinyl-(9ci))
- 1882760-67-9(2-[(6-Tert-butylpyrimidin-4-yl)(methyl)amino]acetic acid)
- 89897-36-9(N-(2-Amino-6-methylpyrimidin-4-yl)glycine)